
Proper Disposal of Freon-11: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Freon-11

CAS No.: 11126-05-9

Cat. No.: B1174993

Get Quote

Freon-11 (Trichlorofluoromethane, CFC-11) is a colorless, volatile liquid with a faint, sweetish

odor.[1] As an ozone-depleting substance, its handling and disposal are strictly regulated to

protect public health and the environment.[1] Researchers, scientists, and drug development

professionals must adhere to proper disposal procedures to ensure safety and compliance with

federal, state, and local regulations.[1]

Immediate Safety and Handling
Overexposure to Freon-11 can cause dizziness, loss of concentration, and at higher levels,

central nervous system depression and cardiac arrhythmia.[1] Vapors can displace air, leading

to asphyxiation in confined spaces.[1] It is crucial to handle Freon-11 in a well-ventilated area,

preferably with local exhaust at filling zones and where leakage is probable.[1] Always wear

recommended personal protective equipment, including eye and skin protection.[1]

Storage:

Store in a cool, well-ventilated area with low fire risk.[1]

Keep containers tightly closed and properly labeled.[1][2]
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Protect containers from physical damage.[1]

Avoid storing in subsurface locations.[1]

Disposal Plan for Freon-11 and Contaminated
Materials
Under no circumstances should Freon-11 or other hazardous wastes be discharged into the

environment.[2] The U.S. Environmental Protection Agency (EPA) regulates the disposal of

refrigerants like Freon-11 under Section 608 of the Clean Air Act (40 CFR Part 82, Subpart F).

[1][3]

For Unused or Excess Freon-11:

Do Not Vent: It is illegal to intentionally vent refrigerants into the atmosphere.[4][5]

Recovery: The primary method for disposal is recovery, followed by recycling or reclamation.

[6][7] This must be performed by an EPA-certified technician using certified recovery

equipment.[3]

Hazardous Waste Disposal: Treat the collected Freon-11 as hazardous waste. It must be

disposed of through a licensed hazardous waste disposal contractor.[8]

For Equipment Containing Freon-11 (e.g., old refrigerators, freezers):

Certified Technician: A certified refrigeration technician must remove the refrigerant before

the equipment is disposed of.[9]

Documentation: The final person in the disposal chain (e.g., scrap metal recycler) is

responsible for ensuring the refrigerant has been recovered and must maintain a signed

statement from the person who recovered it.[3]

For Spills and Contaminated Labware:

Small Spills: For small spills, absorb the material with a chemical spill absorbent. Place the

used absorbent into closed, DOT-approved containers for disposal.[1]
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Large Spills: For large spills, pump the material into appropriate containers.[1]

Cleanup: After visible traces are removed, thoroughly wet vacuum the area. Do not flush into

the sewer.[1]

Contaminated Items: Chemically contaminated labware, such as glassware, pipette tips, and

sharps, should be collected in a puncture-proof container and disposed of as hazardous

waste.[2] Triple-rinse empty containers and collect the rinsate as chemical waste.[2]

Quantitative Data Summary
Parameter Value/Information Source

Reportable Quantity (RQ) 5000 lbs [1]

Boiling Point 74.5°F [1]

Decomposition Temperature >250°C [1]

Ozone Depleting Potential

(ODP)
1 [6]

Experimental Protocols
While specific experimental protocols for the chemical neutralization of Freon-11 in a

laboratory setting are not commonly available due to its stability, the primary and regulated

method of disposal is through recovery and subsequent destruction by approved technologies.

If you choose to send recovered ODS refrigerant for destruction, the ODS shipment must be

sent to a destruction facility which uses one of the following destruction technologies: liquid

injection incineration, reactor cracking, gaseous/fume oxidation, rotary kiln incineration, cement

kiln, or radio frequency plasma.[4]

Freon-11 Disposal Workflow
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Caption: Logical workflow for the proper disposal of Freon-11 from a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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